2-fluoro-N,N-dimethyl-3-oxo-3-phenylpropanamide

• CAS RN: 154353-55-6
• Molecular Formula: C11H12FNO2
• Molecular Weight: 209.22 g/mol
• IUPAC Name: 2-fluoro-N,N-dimethyl-3-oxo-3-phenylpropanamide
• InChI: InChI=1S/C11H12FNO2/c1-13(2)11(15)9(12)10(14)8-6-4-3-5-7-8/h3-7,9H,1-2H3
• InChI Key: AYDOOGVAQHGSBP-UHFFFAOYSA-N
• SMILES: CN(C)C(=O)C(C(=O)C1=CC=CC=C1)F
• synonyms: Benzenepropanamide, alpha-fluoro-N,N-dimethyl-beta-oxo- (9CI)

Description

2-fluoro-N,N-dimethyl-3-oxo-3-phenylpropanamide, also known as FDP, is a synthetic compound that has been the subject of scientific research due to its potential therapeutic uses. FDP belongs to the class of compounds known as amides and has a molecular formula of C13H14FNO2.

Mechanism Of Action

The exact mechanism of action of 2-fluoro-N,N-dimethyl-3-oxo-3-phenylpropanamide is not fully understood. However, it is believed to work by modulating the activity of certain neurotransmitters in the brain, including gamma-aminobutyric acid (GABA) and glutamate. 2-fluoro-N,N-dimethyl-3-oxo-3-phenylpropanamide has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.

Biochemical And Physiological Effects

2-fluoro-N,N-dimethyl-3-oxo-3-phenylpropanamide has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, which can lead to a reduction in seizure activity. 2-fluoro-N,N-dimethyl-3-oxo-3-phenylpropanamide has also been shown to reduce the levels of glutamate, which is a neurotransmitter that can be toxic to neurons in high concentrations. Additionally, 2-fluoro-N,N-dimethyl-3-oxo-3-phenylpropanamide has been shown to have antioxidant properties, which may help to protect neurons from damage.

Advantages And Limitations For Lab Experiments

One advantage of using 2-fluoro-N,N-dimethyl-3-oxo-3-phenylpropanamide in lab experiments is that it is relatively easy to synthesize and has a high degree of purity. Additionally, 2-fluoro-N,N-dimethyl-3-oxo-3-phenylpropanamide has been shown to have a wide range of potential therapeutic uses, which makes it a versatile compound for research. However, one limitation of using 2-fluoro-N,N-dimethyl-3-oxo-3-phenylpropanamide in lab experiments is that its exact mechanism of action is not fully understood, which can make it difficult to design experiments that target specific pathways.

Future Directions

There are several potential future directions for research on 2-fluoro-N,N-dimethyl-3-oxo-3-phenylpropanamide. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, 2-fluoro-N,N-dimethyl-3-oxo-3-phenylpropanamide could be studied further to determine its exact mechanism of action, which could lead to the development of more targeted therapies. Finally, 2-fluoro-N,N-dimethyl-3-oxo-3-phenylpropanamide could be studied in combination with other compounds to determine if it has synergistic effects that could enhance its therapeutic potential.

Synthesis Methods

2-fluoro-N,N-dimethyl-3-oxo-3-phenylpropanamide can be synthesized through a multistep process involving the reaction of 2-fluorobenzoyl chloride with N,N-dimethylglycine followed by the subsequent reaction of the resulting intermediate with acetic anhydride. This process yields 2-fluoro-N,N-dimethyl-3-oxo-3-phenylpropanamide with a high degree of purity.

Scientific Research Applications

2-fluoro-N,N-dimethyl-3-oxo-3-phenylpropanamide has been the subject of scientific research due to its potential therapeutic uses. 2-fluoro-N,N-dimethyl-3-oxo-3-phenylpropanamide has been shown to have anticonvulsant and analgesic effects in animal models. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.